Cas no 30625-53-7 (3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-)

• Product Name: 3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-
• CAS No: 30625-53-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 323540
• PubChem ID: 2560578
• Update Time: 2025-04-19

3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(3-methoxyphenyl)-, (3E)-
• CHEMBL72214
• Palmiticanhydride
• SCHEMBL2632249
• 3-Buten-2-one, 4-(3-methoxyphenyl)-
• 3-Buten-2-one,-4-(3-methoxyphenyl)
• CS-0232860
• 30625-53-7
• 4-(3-methoxyphenyl)but-3-en-2-one
• (3E)-4-(3-Methoxyphenyl)-3-buten-2-one #
• 4-(3'-methoxyphenyl)-(e)-3-buten-2-one
• 3-Buten-2-one, 4-(3-methoxyphenyl)-,(E)-
• (E)-4-(3-methoxyphenyl)but-3-en-2-one
• 3-Buten-2-one,4-(3-methoxyphenyl)-
• AKOS001075950
• DTXSID50876373
• Z85921945
• EN300-12916
• (3E)-4-(3-methoxyphenyl)but-3-en-2-one
• 20766-31-8

• Inchi： 1S/C11H12O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-8H,1-2H3/b7-6+
• InChI Key： NGEZPLCPKXKLQQ-VOTSOKGWSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(C)=O)=C1

Computed Properties

• Exact Mass: 176.08373
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.048
• Boiling Point: 308.5°Cat760mmHg
• Flash Point: 140.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles